Cas no 945988-81-8 (2-Chloro-3-isothiocyanato-6-methylpyridine)

2-Chloro-3-isothiocyanato-6-methylpyridine is a heterocyclic compound featuring both chloro and isothiocyanate functional groups on a methyl-substituted pyridine backbone. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The chloro and isothiocyanate groups enable selective nucleophilic substitutions or cyclization reactions, while the methyl group enhances stability and influences electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and heat. Proper storage and handling are recommended to maintain purity and performance.

2-Chloro-3-isothiocyanato-6-methylpyridine structure

945988-81-8 structure

Product Name:2-Chloro-3-isothiocyanato-6-methylpyridine

CAS No:945988-81-8

MF:C₇H₅ClN₂S

MW:184.6460

MDL:MFCD22557557

CID:5095661

PubChem ID:83290701

Update Time:2025-06-09

2-Chloro-3-isothiocyanato-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-3-isothiocyanato-6-methylpyridine
- 2-Chloro-3-isothiocyanato-6-methylpyridine
- MDL： MFCD22557557
- Inchi： 1S/C7H5ClN2S/c1-5-2-3-6(9-4-11)7(8)10-5/h2-3H,1H3
- InChI Key： HPNYYWNZDHENPE-UHFFFAOYSA-N
- SMILES： ClC1=C(C([H])=C([H])C(C([H])([H])[H])=N1)N=C=S

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 179
XLogP3: 3.6
Topological Polar Surface Area: 57.3

2-Chloro-3-isothiocyanato-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-25091588-0.05g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	0.05g	$174.0	2024-06-19
Enamine	EN300-25091588-0.1g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	0.1g	$257.0	2024-06-19
Enamine	EN300-25091588-0.25g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	0.25g	$367.0	2024-06-19
Enamine	EN300-25091588-0.5g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	0.5g	$579.0	2024-06-19
Enamine	EN300-25091588-1.0g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	1.0g	$743.0	2024-06-19
Enamine	EN300-25091588-2.5g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	2.5g	$1454.0	2024-06-19
Enamine	EN300-25091588-5.0g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	5.0g	$2152.0	2024-06-19
Enamine	EN300-25091588-10.0g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	10.0g	$3191.0	2024-06-19
Enamine	EN300-25091588-1g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	1g	$743.0	2023-09-15
Enamine	EN300-25091588-5g	2-chloro-3-isothiocyanato-6-methylpyridine	945988-81-8	95%	5g	$2152.0	2023-09-15